Cas no 99632-94-7 (Ro 19-4603)

• Product Name: Ro 19-4603
• CAS No: 99632-94-7
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 827300
• PubChem ID: 127382
• Update Time: 2025-04-19

Ro 19-4603 Chemical and Physical Properties

Names and Identifiers

• 5,6-DIHYDRO-5-METHYL-6-OXO-4H-IMIDAZO[1,5-A]THIENO[2,3-F][1,4]DIAZEPINE-3-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• 5,6-DIHYDRO-5-METHYL-6-OXO-4H-IMIDAZO[1,5-A]THIENO[2,3-F][1,4]DIAZEPINE-3-CARBOXYLIC ACID 1,1-...
• RO 19-4603
• tert.-butyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a]thieno[2,3-f][1,4]diazepine-3-carboxylate
• Tocris-1995
• CHEMBL269366
• CHEBI:34952
• HMS3676P22
• tert-butyl 5-methyl-6-oxo-5,6-dihydro-4h-imidazo[1,5-a]thieno[2,3-f][1,4]diazepine-3-carboxylate
• tert-Butyl-5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a)thieno(2,3-f)(1,4)diazepine-3-carboxylate
• 5-Methyl-6-oxo-5,6-dihydro-4H-7-thia-2,5,9b-triaza-cyclopenta[e]azulene-3-carboxylic acid tert-butyl ester
• tert-Butyl5-methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a]thieno[2,3-f][1,4]diazepine-3-carboxylate
• SR-01000597524
• BRD-K80778372-001-01-7
• PDSP1_001769
• GTPL4297
• tert-butyl 8-methyl-7-oxo-5-thia-1,8,12-triazatricyclo[8.3.0.0^{2,6}]trideca-2(6),3,10,12-tetraene-11-carboxylate
• AC1L2RWP
• Ro 19-4605
• 99632-94-7
• Q27088577
• NCGC00025337-01
• CS-0028002
• SR-01000597524-1
• tert-butyl 8-methyl-7-oxo-5-thia-1,8,12-triazatricyclo[8.3.0.0?,?]trideca-2(6),3,10,12-tetraene-11-carboxylate
• RO-194603
• DTXSID90244173
• tert.butyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a]thieno[2,3-f][1,4]diazepine-3-carboxylate
• Ro-19-4605
• PDSP2_001752
• ZIGMMUKDYCABPW-UHFFFAOYSA-N
• AKOS024456899
• HMS3268D07
• Ro-19-4603
• HY-103500
• AC-33581
• 4H-Imidazo(1,5-a)thieno(2,3-f)(1,4)diazepine-3-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
• tert-butyl 8-methyl-7-oxo-5-thia-1,8,12-triazatricyclo[8.3.0.02,6]trideca-2(6),3,10,12-tetraene-11-carboxylate
• SCHEMBL2464268
• BDBM50034835
• RO19-4603
• HMS3412P22
• FT-0701462
• BRD-K80778372-001-02-5
• DA-67251
• Ro 19-4603

• Inchi： 1S/C15H17N3O3S/c1-15(2,3)21-14(20)11-10-7-17(4)13(19)12-9(5-6-22-12)18(10)8-16-11/h5-6,8H,7H2,1-4H3
• InChI Key： ZIGMMUKDYCABPW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C)CC1=C(C(=O)OC(C)(C)C)N=CN12)=O

Computed Properties

• Exact Mass: 319.09900
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.67000
• LogP: 2.41260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines